Cas no 23030-43-5 (1,4-Benzenediol,2-iodo-)

1,4-Benzenediol,2-iodo- Properties

Names and Identifiers

• 1,4-Benzenediol,2-iodo-
• 2-iodobenzene-1,4-diol
• 1,4-Benzenediol,2-iodo
• 2,5-dihydroxy-1-iodobenzene
• 2,5-dihydroxyiodobenzene
• 2-iodo-hydroquinone
• 2-Iodoquinol
• 2-Jod-1.4-dihydroxy-benzol
• 2-Jod-hydrochinon
• Hydroquinone,iodo
• SCHEMBL65710
• DTXSID60177585
• Hydroquinone, iodo-
• 2-iodobenzene-1, 4-diol
• BRN 1934826
• 1,4-dihydroxy-2-iodobenzene
• 2-Iodohydroquinone
• 23030-43-5
• 3-06-00-04440 (Beilstein Handbook Reference)
• iodobenzene-1,4-diol
• 1,4-Benzenediol, 2-iodo-
• +Expand

• InChIKey： HPLUXOMGUZEHFT-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5IO2/c7-5-3-4(8)1-2-6(5)9/h1-3,8-9H
• SMILES： OC1=CC=C(O)C(I)=C1

Computed Properties

• Exact Mass: 235.93300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 235.93343g/mol
• Heavy Atom Count: 9
• Complexity: 97.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 1.70240
• PSA: 40.46000